2-(3-fluorobenzyl)-6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 2-[(3-fluorophenyl)methyl]-6-pyrrolidin-1-ylsulfonyl-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C17H17FN4O3S/c18-14-5-3-4-13(10-14)11-22-17(23)21-12-15(6-7-16(21)19-22)26(24,25)20-8-1-2-9-20/h3-7,10,12H,1-2,8-9,11H2
• InChI Key: DMKOSMKHCFJWIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CN3C(=NN(C3=O)CC4=CC(=CC=C4)F)C=C2
• Molecular Formula: C17H17FN4O3S
• Molecular Weight: 376.4 g/mol

Description

This compound is a derivative of [1,2,4]triazolo[4,3-a]pyridin-3(2H)-one. It has been used in the preparation of a congener of Trazodone, which was found to be a potent and selective inhibitor of synaptosomal uptake of 5-hydroxytryptamine.

Synthesis Analysis

The synthesis of similar compounds has been described in several studies. For example, a series of [1,2,4]triazolo[4,3-a]pyridine sulfonamides were synthesized and evaluated for their antimalarial activity. Another study described the synthesis of selenopheno[2,3-e][1,2,4]triazolo[1,5-c]pyrimidines via Dimroth rearrangement.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various computational methods. For instance, the structure of similar compounds was solved using the SHELXT-2014 program.

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and varied. For instance, a patent describes the preparation of triazolo[4,3-a]pyridin-3(2H)-ones and their use in pharmaceutical compositions.

Mechanism of Action

Target of Action

The compound, also known as 2-(3-fluorobenzyl)-6-(pyrrolidin-1-ylsulfonyl)[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one, is a heterocyclic compound. Heterocyclic compounds like this are known to bind with a variety of enzymes and receptors in the biological system . .

Mode of Action

Triazole compounds, which this compound is a derivative of, are known to show versatile biological activities due to their ability to bind readily in the biological system with a variety of enzymes and receptors .

Biochemical Pathways

Derivatives of triazole are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . These activities suggest that the compound could affect a variety of biochemical pathways.

Result of Action

Given the broad range of biological activities associated with triazole derivatives , it can be inferred that this compound could potentially have a wide range of effects at the molecular and cellular level.